Puqiedinone
Puqiedinone
Puqiedinone is a natural product found in Fritillaria hupehensis, Fritillaria puqiensis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
96997-98-7
VCID:
VC21195588
InChI:
InChI=1S/C27H43NO2/c1-15-4-7-25-16(2)18-5-6-19-20(22(18)14-28(25)13-15)11-23-21(19)12-26(30)24-10-17(29)8-9-27(23,24)3/h15-25,29H,4-14H2,1-3H3/t15-,16+,17-,18-,19?,20+,21-,22+,23-,24+,25-,27+/m0/s1
SMILES:
CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(=O)C6C5(CCC(C6)O)C)C
Molecular Formula:
C27H43NO2
Molecular Weight:
413.6 g/mol
Puqiedinone
CAS No.: 96997-98-7
Cat. No.: VC21195588
Molecular Formula: C27H43NO2
Molecular Weight: 413.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Puqiedinone is a natural product found in Fritillaria hupehensis, Fritillaria puqiensis, and other organisms with data available. |
|---|---|
| CAS No. | 96997-98-7 |
| Molecular Formula | C27H43NO2 |
| Molecular Weight | 413.6 g/mol |
| IUPAC Name | (1R,2S,6S,9S,10R,11R,15S,18S,20S,23R,24S)-20-hydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosan-17-one |
| Standard InChI | InChI=1S/C27H43NO2/c1-15-4-7-25-16(2)18-5-6-19-20(22(18)14-28(25)13-15)11-23-21(19)12-26(30)24-10-17(29)8-9-27(23,24)3/h15-25,29H,4-14H2,1-3H3/t15-,16+,17-,18-,19?,20+,21-,22+,23-,24+,25-,27+/m0/s1 |
| Standard InChI Key | MWBJDDYEYGDWCZ-HGCWAZHVSA-N |
| Isomeric SMILES | C[C@H]1CC[C@H]2[C@@H]([C@@H]3CCC4[C@H]([C@@H]3CN2C1)C[C@H]5[C@H]4CC(=O)[C@@H]6[C@@]5(CC[C@@H](C6)O)C)C |
| SMILES | CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(=O)C6C5(CCC(C6)O)C)C |
| Canonical SMILES | CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(=O)C6C5(CCC(C6)O)C)C |
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